Cas no 1251630-82-6 (4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide)

• Product Name: 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide
• CAS No: 1251630-82-6
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 6536237
• PubChem ID: 49665290
• Update Time: 2025-10-29

4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide
• 4-methoxy-N-[1-(1-phenyltriazole-4-carbonyl)piperidin-4-yl]benzamide
• F3406-7651
• 4-methoxy-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide
• 1251630-82-6
• AKOS024485367
• 4-methoxy-N-(1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• VU0624567-1

• Inchi： 1S/C22H23N5O3/c1-30-19-9-7-16(8-10-19)21(28)23-17-11-13-26(14-12-17)22(29)20-15-27(25-24-20)18-5-3-2-4-6-18/h2-10,15,17H,11-14H2,1H3,(H,23,28)
• InChI Key： VESOGTMOVNUMGA-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=2)N=N1)N1CCC(CC1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 405.18008961g/mol
• Monoisotopic Mass: 405.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide

Recent Advances in the Study of 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide (CAS: 1251630-82-6)

In recent years, the compound 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide (CAS: 1251630-82-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and piperidine moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent studies have demonstrated that 1251630-82-6 exhibits potent inhibitory activity against specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. The study employed in vitro and in vivo models to validate its efficacy, highlighting its potential as an anti-inflammatory and anti-cancer agent.

Another significant advancement in the understanding of 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide comes from structural-activity relationship (SAR) studies. Researchers have systematically modified the chemical structure to optimize its binding affinity and selectivity. These modifications have led to the identification of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects. Computational modeling and molecular docking studies have further supported these findings, providing insights into the compound's interaction with its biological targets.

In addition to its therapeutic potential, recent research has also explored the synthetic pathways for 1251630-82-6. A novel and efficient synthesis route was reported in a 2024 article in Organic Letters, which utilizes click chemistry to construct the triazole core. This method offers advantages such as high yield, scalability, and minimal byproducts, making it suitable for large-scale production. The development of such synthetic strategies is crucial for advancing the compound into preclinical and clinical stages.

Despite these promising findings, challenges remain in the development of 4-methoxy-N-1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-ylbenzamide as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also investigating the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, the latest research on 1251630-82-6 underscores its potential as a versatile and potent compound in chemical biology and drug discovery. Continued efforts in SAR studies, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic applications. This compound represents a promising avenue for the development of novel treatments for inflammatory diseases and cancer, among other conditions.